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Compound Name: 2-Amino-2-(p-tolyl)acetic acid

Cat. No.: B078038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methylphenylglycine is a non-proteinogenic amino acid of interest in medicinal chemistry.

While specific experimental data for this compound is limited in publicly accessible literature,

this guide provides a comprehensive overview of its estimated physicochemical properties,

plausible synthetic routes, and relevant analytical techniques. The biological context is

discussed in relation to the known activities of phenylglycine derivatives, particularly their role

as modulators of metabotropic glutamate receptors. All quantitative data are presented in

tabular format for clarity, and key experimental and logical workflows are visualized using

diagrams.

Physicochemical Properties
Direct experimental data for 4-Methylphenylglycine is not readily available. The following table

summarizes estimated physicochemical properties based on the known values of the parent

compound, phenylglycine, and its substituted derivatives like 4-fluorophenylglycine. These

values are intended to serve as a guideline for researchers.
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Property Estimated Value Notes

Molecular Formula C₉H₁₁NO₂ -

Molecular Weight 165.19 g/mol Calculated

Melting Point (°C) > 280 (decomposes)

Estimated based on

phenylglycine (290 °C) and 4-

fluorophenylglycine (≥300 °C).

[1][2]

Boiling Point (°C) Not applicable
Decomposes before boiling at

atmospheric pressure.

Water Solubility Sparingly soluble

Phenylglycine is sparingly

soluble in water.[3] Solubility is

expected to be influenced by

pH.

Organic Solvent Solubility
Likely soluble in polar organic

solvents

Phenylglycine is more soluble

in organic solvents like ethanol

and methanol.[3]

pKa (carboxyl) ~1.9
Estimated based on 4-

fluorophenylglycine (~1.90).[2]

pKa (amino) ~9.2
Based on typical values for α-

amino acids.

logP ~1.2
Estimated based on the logP

of similar compounds.

Synthesis of 4-Methylphenylglycine
While a specific, detailed protocol for the synthesis of 4-Methylphenylglycine is not extensively

documented, established methods for the synthesis of substituted phenylglycines can be

readily adapted. The Strecker synthesis is a classical and versatile method for preparing α-

amino acids.[1][4]
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Proposed Synthetic Protocol: Modified Strecker
Synthesis
This protocol outlines a plausible route to 4-Methylphenylglycine starting from 4-

methylbenzaldehyde.

Step 1: Formation of the α-Aminonitrile

In a well-ventilated fume hood, dissolve 4-methylbenzaldehyde in a suitable solvent such as

methanol.

Add an aqueous solution of ammonium chloride, followed by an aqueous solution of sodium

cyanide. The reaction is typically stirred at room temperature.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is worked up by extraction with an organic solvent

(e.g., ethyl acetate) to isolate the crude α-aminonitrile.

Step 2: Hydrolysis to 4-Methylphenylglycine

The crude α-aminonitrile is subjected to hydrolysis under acidic or basic conditions. Acid

hydrolysis with a strong acid like hydrochloric acid is common.

The mixture is heated to reflux for several hours until the hydrolysis is complete (monitored

by TLC or HPLC).

After cooling, the pH of the solution is adjusted to the isoelectric point of 4-

Methylphenylglycine to precipitate the product.

The solid product is collected by filtration, washed with cold water, and then with a water-

miscible organic solvent (e.g., ethanol).

The final product can be purified by recrystallization.
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Experimental Workflow: Synthesis of 4-Methylphenylglycine

Step 1: α-Aminonitrile Formation

Step 2: Hydrolysis and Purification
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Extraction with
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A plausible workflow for the synthesis of 4-Methylphenylglycine.
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Analytical Methodologies
The characterization and purity assessment of 4-Methylphenylglycine would involve standard

analytical techniques used for amino acid derivatives.

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary tool for assessing the purity of amino acids. Due to the lack of a strong

chromophore in many amino acids, derivatization is often employed.[5]

Pre-column Derivatization: Reagents such as o-phthalaldehyde (OPA), phenyl isothiocyanate

(PITC), or 9-fluorenylmethyl chloroformate (FMOC-Cl) can be used to introduce a UV-active

or fluorescent tag to the amino group of 4-Methylphenylglycine.[6][7]

Separation: Reversed-phase HPLC is then used to separate the derivatized amino acid from

any impurities.

Detection: UV or fluorescence detectors are used for quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for structural elucidation.

¹H NMR: Would provide information on the number and connectivity of protons. The aromatic

protons would show characteristic splitting patterns, and the α-proton would appear as a

singlet. The methyl group protons would also be a distinct singlet.

¹³C NMR: Would confirm the number of unique carbon atoms in the molecule.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and can provide structural

information through fragmentation patterns.[8][9]

Electrospray Ionization (ESI): This is a soft ionization technique suitable for amino acids,

which would show the protonated molecular ion [M+H]⁺.
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Tandem MS (MS/MS): Can be used to fragment the molecular ion and provide further

structural confirmation.

Analytical Workflow for 4-Methylphenylglycine

Purity and Quantification Structural Characterization

4-Methylphenylglycine Sample

Pre-column Derivatization
(e.g., with OPA)

NMR Spectroscopy
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A typical analytical workflow for 4-Methylphenylglycine.

Biological Activity and Signaling Pathways
While the specific biological activity of 4-Methylphenylglycine has not been extensively

reported, the broader class of phenylglycine derivatives are well-known as competitive
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antagonists of metabotropic glutamate receptors (mGluRs).[10][11] These G protein-coupled

receptors are crucial in modulating synaptic plasticity and neuronal excitability.

Derivatives of phenylglycine have been instrumental in elucidating the physiological roles of

different mGluR subtypes.[6] They have been shown to antagonize the effects of glutamate, the

principal excitatory neurotransmitter in the brain.[10] The binding of these antagonists to

mGluRs can inhibit downstream signaling cascades, such as the inhibition of adenylyl cyclase

or the blockade of phosphoinositide hydrolysis.[11]

Given this context, it is plausible that 4-Methylphenylglycine could exhibit activity at mGluRs.

The methyl group at the 4-position of the phenyl ring would influence its potency and selectivity

for different mGluR subtypes. Further research is required to determine its specific biological

targets and pharmacological profile.
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Potential Signaling Pathway Modulation by Phenylglycine Derivatives
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General antagonistic action of phenylglycine derivatives on mGluR signaling.
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Conclusion
4-Methylphenylglycine represents a molecule of interest within the broader family of

phenylglycine derivatives, which have significant pharmacological relevance. Although specific

experimental data for this compound is sparse, this guide provides a framework for its study by

presenting estimated physicochemical properties, outlining established synthetic and analytical

methodologies, and discussing its potential biological role based on the activities of its

structural analogs. This information is intended to support further research and development

efforts involving 4-Methylphenylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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